Cas no 1550705-58-2 (5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid)

5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid structure
1550705-58-2 structure
Product Name:5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid
CAS No:1550705-58-2
MF:C12H11NO3
MW:217.220643281937
CID:5803544
PubChem ID:81867544
Update Time:2024-01-12

5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid
    • EN300-1999397
    • AKOS020849106
    • 1550705-58-2
    • Inchi: 1S/C12H11NO3/c1-7-3-8(2)5-9(4-7)11-10(12(14)15)6-13-16-11/h3-6H,1-2H3,(H,14,15)
    • InChI Key: FXIBUMSFKQUJCR-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)O)C=N1)C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.3Ų

5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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5-(3,5-dimethylphenyl)-1,2-oxazole-4-carboxylic acid
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